Magnesium silicate

• CAS No.: 1343-88-0
• Molecular Formula: MgO3Si
• Molecular Weight: 100.39 g/mol
• IUPAC Name: magnesium;oxygen(2-);silicon(4+)
• InChI: InChI=1S/Mg.3O.Si/q+2;3*-2;+4
• InChI Key: ZADYMNAVLSWLEQ-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[Mg+2].[Si+4]
• physical_description: Pellets or Large Crystals, Other Solid; Other Solid

Description

Magnesium silicate is a mineral compound composed of magnesium, silicon, and oxygen. It is naturally found in various forms, including talc and the gemstone olivine. This compound is known for its heat stability, resistance to chemical weathering, and ability to absorb moisture and oils . These properties make it valuable in numerous industrial applications, such as cosmetics, pharmaceuticals, and food processing .

Preparation Methods

Aqueous Precipitation Methods

Continuous Reaction with Magnesium Sulfate and Sodium Silicate

A widely documented method involves the continuous reaction of magnesium sulfate (MgSO₄) and sodium silicate (Na₂SiO₃) in an aqueous medium. Key parameters include:

• Reactant Ratios : Sodium silicate with an Na₂O:SiO₂ ratio of 1.0:1 to 1.2:1 is combined with MgSO₄ at controlled feed rates (1.6–1.7 lb/min for Na₂SiO₃; 0.8–1.0 lb/min for MgSO₄) .

• pH and Temperature : The reaction occurs at pH 9.0–10.0 and 65–75°C, maintained via continuous stirring (1,000 rpm) to ensure homogeneity .

• Filtration and Washing : The resultant slurry is filtered using a drum filter, washed with 90°C water to remove impurities, and dried at 155°C to yield a powder with a MgO:SiO₂ ratio of 1.2:1–1.3:1 and 20–35% water content .

This method’s scalability is evidenced by its compatibility with continuous processing, achieving a production rate of 0.72 lb/min of wet filter cake . The product’s high acid-neutralizing capacity makes it suitable for pharmaceutical formulations, such as antacid tablets containing 0.3–0.5 g this compound per gram .

Hydrated this compound Synthesis via Catalyzed Reaction

A distinct approach synthesizes hydrated this compound (mMgO·SiO₂·nH₂O) using magnesium oxide (MgO) and amorphous silica under mild conditions:

• Catalysts : Sodium or potassium metaphosphate (0.5–5% by weight of reactants) facilitates gel-phase formation at 20–75°C and atmospheric pressure .

• Compositional Variability : The hydration state (n = 1–7) and MgO:SiO₂ ratio (m = 0.5–2.0) depend on curing time and humidity (>90% RH) . For example, prolonged curing increases m from 1.61 to 1.71 moles of MgO per SiO₂ .

• Characterization : Thermogravimetric analysis and X-ray diffraction confirm the gel’s amorphous structure and binding capacity for water .

This method’s flexibility allows tuning of material properties for applications requiring high surface area or ion-exchange capacity.

Sol-Gel and Mechano-Chemical Synthesis

Sol-Gel Derived Amorphous Magnesium Silicates

Sol-gel techniques produce amorphous magnesium silicates with controlled porosity and surface chemistry:

• Precursors : Alkoxysilanes (e.g., tetraethyl orthosilicate) and magnesium alkoxides are hydrolyzed in alcoholic solutions, followed by gelation and calcination .

• Advantages : High purity and homogeneity, with pore sizes adjustable via pH and drying methods (e.g., supercritical CO₂ drying) .

Mechano-Chemical Processing

Mechano-chemical methods involve high-energy ball milling of MgO and SiO₂ powders, inducing solid-state reactions:

• Conditions : Milling durations of 2–10 hours generate nanostructured composites with interfacial Mg-O-Si bonding .

• Limitations : Limited control over hydration states and tendency toward partial crystallization .

Natural Formation in Cementitious Systems

A crystalline hydrated this compound (4MgO·SiO₂·8.5H₂O) has been identified in degraded concrete exposed to seawater, forming via reaction of magnesium hydroxide with silica gel . This highlights the compound’s stability under alkaline conditions and its role in construction material durability .

Comparative Analysis of Synthesis Methods

Method	MgO:SiO₂ Ratio	Temperature	Key Advantages	Limitations
Aqueous Precipitation	1.2:1–1.3:1	65–75°C	Scalable, high purity	Energy-intensive drying
Catalyzed Hydration	0.5:1–2.0:1	20–75°C	Tunable hydration, gel-phase formation	Requires catalysts
Sol-Gel	Variable	Room–100°C	High surface area, amorphous	Costly precursors
Mechano-Chemical	1:1–2:1	Ambient	No solvents, simple setup	Limited compositional control

Industrial and Pharmaceutical Applications

• Pharmaceuticals : Aqueous-precipitated this compound is incorporated into liquid antacids (30% water content) or tablets with excipients like calcium carbonate .

• Construction : Natural hydrated forms improve concrete resistance to magnesium sulfate attack .

• Catalysis : Sol-gel-derived amorphous variants serve as supports for heterogeneous catalysts due to their porosity .

Chemical Reactions Analysis

Types of Reactions: Magnesium silicate undergoes various chemical reactions, including:

Hydration: Reacting with water to form this compound hydrate.

Acid-Base Reactions: Exhibiting both acidic and basic surface properties, making it useful as a heterogeneous catalyst.

Common Reagents and Conditions:

Hydration: Magnesium oxide and silica fume in distilled water.

Acid-Base Reactions: Controlled coprecipitation conditions to tune surface reactivity.

Major Products:

This compound Hydrate: Formed through hydration reactions.

Surface-Modified Magnesium Silicates: Produced through coprecipitation methods.

Scientific Research Applications

Pharmaceutical Applications

Drug Delivery Systems
Magnesium silicate is utilized as an excipient in drug formulations due to its excellent adsorptive properties. It serves as a carrier for active pharmaceutical ingredients, enhancing their stability and bioavailability. Recent studies have highlighted its potential in creating pH-responsive drug delivery systems that improve therapeutic efficacy while minimizing side effects .

Antacid Formulations
In the pharmaceutical industry, this compound is also employed as an active ingredient in antacids. It neutralizes stomach acidity and alleviates symptoms associated with gastroesophageal reflux disease (GERD) and peptic ulcers .

Cosmetic and Personal Care Products

Rheological Modifiers
Synthetic this compound is widely used in cosmetics as a rheological modifier. It helps to stabilize emulsions and improve the texture of creams and lotions. Its high surface area allows for effective oil absorption, making it ideal for formulations designed for oily skin .

Anti-Caking Agent
In personal care products like powders and dry shampoos, this compound acts as an anti-caking agent, preventing clumping and ensuring a smooth application .

Food Industry Applications

Food Additive
this compound is recognized as a safe food additive, primarily used as an anti-caking agent in powdered foods. It aids in improving the flow characteristics of powdered products such as spices and powdered milk . The U.S. Food Chemicals Codex classifies it as safe for ingestion, with no established Acceptable Daily Intake (ADI) limits due to its biological inertness .

Filter Aid
As an active filter aid, this compound is employed in the purification of used frying oils by adsorbing color and free fatty acids, thus extending the oil's usability .

Industrial Applications

Adsorbent in Environmental Management
The high surface area of this compound makes it an effective adsorbent for environmental applications such as wastewater treatment and oil spill cleanup. It can effectively remove contaminants from water due to its ability to bind with various pollutants .

Construction Materials
In the construction industry, this compound is used as a filler material in cement and paints, enhancing durability and performance while reducing weight . Its properties also contribute to anticorrosion coatings that protect metal surfaces from degradation.

Case Studies

Application Area	Case Study Reference	Findings/Outcomes
Drug Delivery		Demonstrated improved drug stability and targeted delivery using this compound carriers.
Cosmetics		Enhanced texture and stability of cosmetic formulations using this compound as a rheological modifier.
Food Processing		Effective reduction of caking in powdered food products; confirmed safety for consumption through extensive testing.
Environmental Cleanup		Successful removal of heavy metals from wastewater using this compound adsorbents.

Mechanism of Action

Magnesium silicate exerts its effects through several mechanisms:

Antacid Activity: Neutralizes hydrochloric acid in the stomach, providing relief from indigestion and heartburn.

Moisture Absorption: Absorbs moisture and oils, making it useful in cosmetics and personal care products.

Catalytic Activity: Functions as a heterogeneous catalyst by providing acidic and basic sites for chemical reactions.

Comparison with Similar Compounds

Magnesium silicate can be compared with other silicate compounds such as:

Calcium Silicate: Used in construction materials and as a food additive.

Aluminum Silicate: Commonly found in ceramics and as a filler in paper and rubber products.

Zinc Silicate: Utilized in corrosion-resistant coatings and as a phosphor in fluorescent lamps.

Uniqueness: this compound is unique due to its combination of heat stability, moisture absorption, and catalytic properties. Its ability to function as both an acid and a base in chemical reactions sets it apart from other silicate compounds .

Biological Activity

Magnesium silicate is a naturally occurring compound with significant biological activity, particularly in the fields of medicine, pharmacology, and biotechnology. This article explores its biological properties, including its antibacterial effects, osteogenic potential, and interactions with biological systems.

Overview of this compound

This compound is a silicate mineral often found in forms such as talc. It has been studied for its various applications in medicine, particularly in drug formulation and as a biomaterial due to its biocompatibility and bioactivity.

Antibacterial Activity

Research has shown that this compound exhibits notable antibacterial properties. A study highlighted the synergistic effect of magnesium-doped calcium silicate combined with quercetin, a bioflavonoid known for its antibacterial activity. This combination not only enhanced osteogenic potential but also significantly reduced bacterial adhesion and proliferation against Gram-positive bacteria such as Staphylococcus aureus .

Table 1: Antibacterial Effects of this compound Combinations

Compound Combination	Bacterial Strain	Inhibition Zone (mm)	Effectiveness (%)
Quercetin + this compound	S. aureus	28.39 ± 2.07	Significant
Ampicillin + Aluminium-Mg Silicate	Salmonella gallinarum	26.36 ± 2.05	Improved by 97.80%

In another study, the formulation of ampicillin with aluminium-magnesium silicate showed enhanced antibacterial activity against Salmonella gallinarum, indicating that this compound can be used to improve the efficacy of existing antibiotics .

Osteogenic Potential

This compound also demonstrates significant osteogenic properties, making it a valuable material in bone regeneration applications. A study involving calcium-magnesium-silicate composites found that these materials promoted the adhesion and proliferation of osteoblast-like cells (UMR-106). The scaffolds exhibited high compressive strength and modulus, contributing to their effectiveness in bone tissue engineering .

Table 2: Osteogenic Activity of this compound Composites

Composite Type	Cell Line	Proliferation Rate (fold increase)	Alkaline Phosphatase Production (U/L)
Calcium-Magnesium-Silicate	UMR-106	3.0	1.7

Inflammatory Response

While this compound has beneficial effects, it can also induce inflammatory responses under certain conditions. A study involving rats demonstrated that repeated subcutaneous injections of this compound led to systemic inflammatory responses characterized by weight loss, increased spleen weight, and changes in leukocyte counts . These findings suggest that while this compound can be beneficial in controlled applications, careful consideration must be given to its dosage and administration route.

Case Studies

• Quercetin-Coupled Magnesium-Doped Calcium Silicate : This study demonstrated improved osteogenic potential and reduced bacterial adhesion when quercetin was incorporated into magnesium-doped calcium silicate ceramics .
• Antibacterial Efficacy Against Salmonella gallinarum : The use of aluminium-magnesium silicate formulations showed a significant reduction in bacterial colony-forming units in infected chicks, highlighting the potential for magnesium silicates to enhance antibiotic treatment .

Q & A

Basic Research Questions

Q. How can the magnesium oxide (MgO) and silicon dioxide (SiO₂) content in magnesium silicate be quantitatively determined?

• Methodology : Acid digestion followed by atomic absorption spectroscopy (AAS) is a standard approach. Digest the sample in dilute hydrochloric acid, filter insoluble residues, and concentrate the filtrate. Use lanthanum solution as a matrix modifier to suppress interference during AAS analysis for MgO quantification. For SiO₂, gravimetric analysis after ignition is recommended .

Q. What spectroscopic techniques are used to characterize the structural properties of this compound?

• Methodology : Fourier-transform infrared spectroscopy (FTIR) identifies functional groups (e.g., Si-O-Mg bonds) by comparing spectra to reference materials. X-ray diffraction (XRD) distinguishes crystalline phases (e.g., talc vs. sepiolite) by analyzing diffraction patterns .

Q. How are magnesium silicates classified, and what structural differences exist between types like talc and asbestos?

• Methodology : Classification relies on crystallography (e.g., sheet vs. chain structures) and chemical composition. Talc (Mg₃Si₄O₁₀(OH)₂) has a layered structure, while asbestos (e.g., chrysotile) forms fibrous chains. Thermogravimetric analysis (TGA) can differentiate hydration levels and thermal stability .

Advanced Research Questions

Q. How can experimental designs evaluate this compound nanoparticles as carriers for biocontrol agents?

• Methodology : Use a Randomized Block Design (RBD) with treatments like spores, nanoparticles, and their combinations. Assess mortality rates of target organisms (e.g., Crocidolomia pavonana larvae) and apply ANOVA to compare efficacy. Include replications to account for biological variability .

Q. What methodologies optimize enzyme immobilization on this compound, and how does this affect catalytic activity?

• Methodology : Immobilize enzymes (e.g., glucose oxidase) via adsorption or covalent binding. Measure activity retention using spectrophotometry and assess stability under varying pH/temperature. Compare nano-sized vs. bulk silicate carriers for enhanced surface area and reactivity .

Q. How do structural modifications of this compound impact its adsorption capacity for pollutants like methylene blue?

• Methodology : Synthesize this compound with controlled porosity (e.g., via sol-gel methods). Characterize using BET surface area analysis and SEM. Conduct adsorption isotherm studies (Freundlich/Langmuir models) and kinetic analyses (pseudo-first/second-order) to evaluate efficiency .

Q. What experimental approaches quantify nutrient release (e.g., Mg²⁺, Si⁴⁺) from silicate fertilizers in soil systems?

• Methodology : Use column leaching experiments with controlled pH and ionic strength. Monitor ion release via inductively coupled plasma mass spectrometry (ICP-MS). Calculate recovery indices (e.g., silicon availability) to assess agronomic efficiency .

Q. How do synthesis parameters influence the crystallinity and purity of lab-prepared this compound?

• Methodology : Vary reaction temperature, Mg/Si molar ratio, and aging time during hydrothermal synthesis. Characterize products using XRD for crystallinity and X-ray fluorescence (XRF) for elemental purity. Compare with commercial standards .

Q. Data Analysis & Contradictions

Q. How should researchers resolve discrepancies in reported biocontrol efficacy of this compound-based formulations?

• Methodology : Conduct meta-analysis of mortality rates across studies, accounting for variables like spore concentration, nanoparticle size, and target species. Use multivariate regression to identify dominant factors (e.g., surface area vs. cation exchange capacity) .

Q. Why do adsorption capacities of this compound vary significantly in literature, and how can this be addressed?

• Methodology : Standardize testing conditions (pH, temperature, initial pollutant concentration). Report surface area, pore size distribution, and zeta potential to enable cross-study comparisons. Validate models with equilibrium and kinetic data .